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Compound of Interest

1,2-
Compound Name:

Dichlorohexafluorocyclopentene

cat. No.: B1213219

An In-depth Technical Guide to Commercial Sourcing of 1,2-Dichlorohexafluorocyclopentene
for Researchers and Drug Development Professionals.

This guide provides a focused overview of commercial suppliers for 1,2-
Dichlorohexafluorocyclopentene (CAS No. 706-79-6), a critical reagent for researchers,
scientists, and professionals in drug development. Below you will find a compilation of suppliers
and key technical data to facilitate procurement and application in your research.

Chemical and Physical Properties

1,2-Dichlorohexafluorocyclopentene is a halogenated cyclopentene derivative with the
molecular formula C5CI2F6.[1] It is a colorless liquid with a boiling point of approximately 90°C.

[2]

Table 1: Physical and Chemical Properties of 1,2-Dichlorohexafluorocyclopentene
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Property Value

CAS Number 706-79-6[1]

Molecular Formula C5CI2F6[1]

Molecular Weight 244.95 g/mol [1]
Boiling Point 90 °C[2]

Density 1.635 g/mL at 25 °C[2]
Refractive Index n20/D 1.37[2]
EINECS Number 211-895-4[2]

Commercial Suppliers

The following table summarizes commercial suppliers of 1,2-
Dichlorohexafluorocyclopentene. This information is intended to provide a starting point for
sourcing this chemical for research and development purposes.

Table 2: Commercial Suppliers of 1,2-Dichlorohexafluorocyclopentene
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. . Additional
Supplier Product Name Purity .
Information
15 A well-established
) ) ' supplier for research
Sigma-Aldrich (Merck)  Dichlorohexafluorocyc  97%

lopentene

chemicals, offering

various gquantities.

CHEMLYTE
SOLUTIONS CO.,LTD

1,2-
Dichlorohexafluoro-1-

cyclopentene

Industrial Grade

Listed on the ECHEMI

online marketplace.[3]

1,2- Provides a platform to
DICHLOROHEXAFLU N inquire about reagents
ChemWhat Not specified )
OROCYCLOPENTEN from various
E suppliers.[2]
1,2- A supplier of clinical
Cenmed Enterprises Dichlorohexafluorocyc  97% and laboratory
lopentene 97% supplies.[4]
1,2-
) ) - A B2B marketplace for
CheMondis Dichlorohexafluoro-1- Not specified

Cyclopentene

chemicals.[5]

Applications in Research and Synthesis

1,2-Dichlorohexafluorocyclopentene is a versatile building block in organic synthesis.[6] Its

applications include the synthesis of:

« Inverse diarylperfluorocyclopentenes

o Fluoro-bisthienylcyclopentenes (F-BTCs)

e 1 1-dichlorooctafluorocyclopentane and 1,2-dichlorooctafluorocyclopentane

The reactivity of the vinylic chlorine atoms allows for their displacement by nucleophiles, such

as secondary phosphines, to create novel phosphine ligands.[7]
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Safety and Handling

1,2-Dichlorohexafluorocyclopentene is classified as a hazardous substance. It is harmful if
swallowed or inhaled and causes skin and eye irritation. Appropriate personal protective
equipment (PPE), such as gloves, eye protection, and a respirator, should be worn when
handling this chemical. Work should be conducted in a well-ventilated area, preferably a fume
hood.[8] For detailed safety information, always refer to the Safety Data Sheet (SDS) provided
by the supplier.[8][9]

Note on Methodologies and Visualizations:

This guide focuses on the commercial sourcing and fundamental properties of 1,2-
Dichlorohexafluorocyclopentene. As such, detailed experimental protocols and signaling
pathways are beyond the scope of this document. The logical relationships for sourcing this
chemical are straightforward and do not necessitate a complex visual diagram. The most
effective presentation of this data is through the structured tables provided above.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [commercial suppliers of 1,2-
Dichlorohexafluorocyclopentene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213219#commercial-suppliers-of-1-2-
dichlorohexafluorocyclopentene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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